Cas no 890612-51-8 (3,5-dimethyl-1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpiperidine)

• Product Name: 3,5-dimethyl-1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpiperidine
• CAS No: 890612-51-8
• MF: C₂₁H₂₆N₄
• MW: 334.457944393158
• CID: 6089884
• PubChem ID: 16449981
• Update Time: 2025-06-26

3,5-dimethyl-1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpiperidine
• 3,5-dimethyl-1-[5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-yl]piperidine
• 7-(3,5-dimethylpiperidin-1-yl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidine
• 890612-51-8
• CCG-310720
• Z431951476
• AKOS002248952
• F3250-0426
• 7-(3,5-dimethylpiperidin-1-yl)-5-methyl-3-(p-tolyl)pyrazolo[1,5-a]pyrimidine
• AKOS016315484

• Inchi： 1S/C21H26N4/c1-14-5-7-18(8-6-14)19-11-22-25-20(10-17(4)23-21(19)25)24-12-15(2)9-16(3)13-24/h5-8,10-11,15-16H,9,12-13H2,1-4H3
• InChI Key： KANMRAOPCDEPFF-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=NC3=C(C4C=CC(C)=CC=4)C=NN23)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 334.21574685g/mol
• Monoisotopic Mass: 334.21574685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 33.4Ų

Additional information on 3,5-dimethyl-1-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-ylpiperidine

3,5-Dimethyl-1-(5-Methyl-3-(4-Methylphenyl)Pyrazolo[1,5-a]Pyrimidin-7-Yl)Piperidine: A Comprehensive Overview

The compound with CAS No. 890612-51-8, commonly referred to as 3,5-dimethyl-1-(5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-yl)piperidine, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyrazolo[1,5-a]pyrimidine core structure, which is a fused bicyclic system combining pyrazole and pyrimidine moieties. The presence of piperidine as a substituent further enhances its structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of small molecule inhibitors targeting specific protein kinases. The pyrazolo[1,5-a]pyrimidine framework is known for its ability to bind to ATP pockets in kinase domains, making it a valuable scaffold for designing anti-cancer agents. Researchers have reported that the 3,5-dimethyl substitution pattern on the piperidine ring significantly improves the compound's solubility and bioavailability, which are critical factors for its pharmacokinetic performance.

In addition to its therapeutic applications, this compound has also been explored for its role in catalytic processes. The 4-methylphenyl group attached to the pyrazolo[1,5-a]pyrimidine core contributes to the molecule's stability and electronic properties, making it a promising candidate for use in homogeneous catalysis. Recent advancements in asymmetric catalysis have demonstrated that this compound can act as a chiral ligand in enantioselective reactions, thereby facilitating the synthesis of optically active pharmaceutical intermediates.

The synthesis of 3,5-dimethyl-1-(5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-yl)piperidine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine core. This is followed by functionalization with the piperidine moiety through nucleophilic substitution or coupling reactions. The introduction of methyl groups at specific positions is achieved via alkylation or methylation techniques, ensuring precise control over the final product's stereochemistry and regioselectivity.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided critical insights into its molecular geometry, electronic distribution, and intermolecular interactions. For instance, X-ray crystallography has revealed that the molecule adopts a planar conformation due to aromaticity within the pyrazolo[1,5-a]pyrimidine ring system.

Moreover, computational studies using molecular docking and dynamics simulations have shed light on the binding modes of this compound with various biological targets. These studies have shown that the piperidine ring plays a pivotal role in mediating interactions with protein residues through hydrogen bonding and hydrophobic interactions. Such findings underscore the importance of rational drug design strategies in optimizing this compound's therapeutic potential.

In conclusion, 3,5-dimethyl-1-(5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-yl)piperidine represents a versatile molecular framework with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an attractive target for further research and development in areas ranging from medicinal chemistry to catalytic processes. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.